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Compound Name:
2-(2-Methoxyethoxy)pyrimidin-5-

amine

CAS No.: 1251024-07-3

Cat. No.: B1526520

Get Quote

Introduction
2-(2-Methoxyethoxy)pyrimidin-5-amine is a substituted pyrimidine derivative of increasing

interest in pharmaceutical and materials science research. Its unique structural features,

combining a pyrimidine core with an ether linkage and an amino group, necessitate a robust

suite of analytical methods to ensure its identity, purity, and stability. This comprehensive guide

provides a detailed framework for the analytical characterization of this compound, offering not

just protocols, but the scientific rationale behind the methodological choices. The aim is to

equip researchers with the necessary tools to develop and validate their own analytical

workflows, ensuring data integrity and reproducibility.

The purity of such molecules is critical in drug development to ensure the quality and efficacy of

the final active pharmaceutical ingredient (API).[1] Therefore, reliable analytical methods are

essential for its quantification in various stages of research and development.
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Physicochemical Properties: The Foundation of
Method Development
A thorough understanding of the physicochemical properties of 2-(2-
Methoxyethoxy)pyrimidin-5-amine is fundamental to designing effective analytical methods.

While experimental data for this specific molecule is not extensively published, we can predict

its properties based on its structure and data from analogous compounds like 2-amino-5-

methoxypyrimidine.[2]

Property
Predicted
Value/Information

Source

Molecular Formula C7H11N3O2 PubChem[3]

Molecular Weight 169.18 g/mol PubChem[3]

Appearance
Likely a solid at room

temperature

Inferred from similar

compounds

SMILES COCCOC1=NC=C(C=N1)N PubChem[3]

InChI Key
RMMKRBISZJYJEX-

UHFFFAOYSA-N
PubChem[3]

Predicted XlogP -0.3 PubChem[3]

The predicted low octanol-water partition coefficient (XlogP) suggests a relatively polar nature,

which is a key consideration for chromatographic method development.

Chromatographic Analysis: Purity and
Quantification
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity

and quantifying 2-(2-Methoxyethoxy)pyrimidin-5-amine. Given its predicted polarity, a

reversed-phase HPLC method with UV detection is a logical and effective starting point.[1][4]
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High-Performance Liquid Chromatography (HPLC) with
UV Detection
The versatility of HPLC makes it ideal for separating the target compound from potential

impurities arising during synthesis or degradation.

Sample & Mobile Phase Preparation

HPLC Analysis Data Analysis

Dissolve sample in mobile phase A/B mixture

Inject sample onto column

Prepare and degas mobile phases

Gradient elution UV Detection Integrate peak areas Quantify based on calibration curve

[M+H]+ 
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Loss of CH3OCH2CH2 
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Ether cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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